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Compound of Interest

ethyl 1-methyl-1H-pyrazole-3-
Compound Name:
carboxylate

cat. No.: B1278356

CAS Number: 88529-79-7

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 1-methyl-1H-pyrazole-3-carboxylate is a heterocyclic organic compound belonging to
the pyrazole class. Pyrazoles are a significant scaffold in medicinal chemistry, known to exhibit
a wide range of biological activities. This technical guide provides a comprehensive overview of
ethyl 1-methyl-1H-pyrazole-3-carboxylate, including its chemical properties, synthesis, and
potential applications based on the activities of structurally related compounds. Due to the
limited availability of specific experimental data for this exact isomer, this guide leverages
information from closely related analogues to provide a predictive and practical resource for
researchers.

Chemical and Physical Properties

While detailed experimental data for ethyl 1-methyl-1H-pyrazole-3-carboxylate is scarce, its
basic properties can be predicted or are available from chemical databases. For comparative
purposes, the properties of its isomers and related derivatives are also presented.
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Property Value (Predicted or from Databases)
Molecular Formula C7H10N202

Molecular Weight 154.17 g/mol

IUPAC Name ethyl 1-methyl-1H-pyrazole-3-carboxylate
CAS Number 88529-79-7

Canonical SMILES CCOC(=0)C1=CN(N=C1)C

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of ethyl 1-methyl-1H-pyrazole-3-
carboxylate (CAS 88529-79-7) is not readily available in published literature. However, a
common and adaptable method for synthesizing pyrazole carboxylates involves the
cycloaddition of a hydrazine with a 3-ketoester or a similar precursor. One documented
synthesis for a closely related isomer, ethyl 5-methyl-1H-pyrazole-3-carboxylate, is presented
below as a representative experimental protocol. This method can likely be adapted for the
target compound with appropriate starting materials.

Representative Synthesis of a Structural Isomer: Ethyl
5-methyl-1H-pyrazole-3-carboxylate

This synthesis proceeds via the reaction of ethyl 2,4-dioxovalerate with hydrazine
monohydrate.

Experimental Protocol:

» To a solution of ethyl 2,4-dioxovalerate (11.67 g, 73.79 mmol) in a mixture of ethanol (100
mL) and acetic acid (1 mL), hydrazine monohydrate (5.4 mL, 110.68 mmol) is added
dropwise at 0 °C.

e The reaction mixture is then stirred at room temperature for 15 hours.

o Following the reaction, the mixture is poured into water (50 mL) and a saturated aqueous
solution of sodium bicarbonate (5 mL).
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e The product is extracted with ethyl acetate (3 x 50 mL).

e The combined organic layers are dried over anhydrous sodium sulfate, filtered, and
concentrated under reduced pressure to yield the product.

Yield: 8.41 g (74%) of ethyl 5-methyl-1H-pyrazole-3-carboxylate as a white solid.

Note for Adaptation: To synthesize ethyl 1-methyl-1H-pyrazole-3-carboxylate, one would
need to use methylhydrazine instead of hydrazine hydrate and an appropriate three-carbon
ketoester precursor.

A general synthesis condition for CAS 88529-79-7 has been noted as a cycloaddition reaction
in toluene with heating for one hour[1][2].

Analytical Data (for Isomeric Ethyl 5-methyl-1H-
pyrazole-3-carboxylate)

The following data for the structural isomer, ethyl 5-methyl-1H-pyrazole-3-carboxylate, can
serve as a reference for the characterization of the target compound.

Data Type Results

3 6.55 (s, 1H), 4.34 (q, J = 7.13 Hz, 2H), 2.35 (s,

1H NMR (CDCls, 250 MHz) 3H), 1.33 (t, J = 7.13 Hz, 3H)

EI-MS miz = 155 [M+1]*

Biological Activities and Potential Applications in
Drug Development

While specific biological data for ethyl 1-methyl-1H-pyrazole-3-carboxylate is not extensively
documented, the pyrazole carboxylate scaffold is prevalent in compounds with a wide array of
pharmacological activities. Research on substituted pyrazole carboxylates suggests potential
applications in various therapeutic areas.
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. . L Description of Findings for Related
Biological Activity o d
ompounds

Derivatives of ethyl 5-(substituted)-1H-pyrazole-
R ) 3-carboxylate have shown significant anti-
nti-inflammatory , o _
inflammatory activity in carrageenan-induced

paw edema models in rats.[3]

Novel ethyl 1,5-disubstituted-1H-pyrazole-3-

carboxylates have demonstrated activity against

Antimicrobial - ) )
Gram-positive and Gram-negative bacteria, as
well as various fungi.

] The pyrazole moiety is a key feature in many

Anticancer

compounds designed as anticancer agents.

These findings suggest that ethyl 1-methyl-1H-pyrazole-3-carboxylate could serve as a
valuable building block for the synthesis of novel therapeutic agents. Its functional groups, the
ester and the N-methylated pyrazole ring, offer sites for further chemical modification to
develop libraries of compounds for screening in drug discovery programs.

Visualizations
Synthesis Workflow

The following diagram illustrates a plausible synthetic pathway for a pyrazole carboxylate,
based on the representative synthesis of an isomer.

Ethyl 2,4-dioxovalerate

Hydrazine Monohydrate

Cyclocondensation
(0°C to RT, 15h)

Aqueous Workup Ethyl 5-methyl-1H-
& Extraction pyrazole-3-carboxylate

Ethanol / Acetic Acid
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Caption: Representative synthesis of a pyrazole carboxylate isomer.

General Structure of Biologically Active Pyrazole
Carboxylates

The diagram below shows the core structure of ethyl pyrazole-3-carboxylates and indicates
common points of substitution for generating derivatives with diverse biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pyrazole-3-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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